Cas no 2172062-28-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid
• CAS No: 2172062-28-9
• MF: C₂₆H₁₉N₃O₅S
• MW: 485.511164903641
• CID: 5993212
• PubChem ID: 165809344
• Update Time: 2025-05-21

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid
• EN300-1518057
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]benzoic acid
• 2172062-28-9

• Inchi： 1S/C26H19N3O5S/c30-23(27-21-12-6-5-11-19(21)24(31)32)22-14-35-25(28-22)29-26(33)34-13-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,14,20H,13H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： PALRQOGVJCNPHG-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC=CC=2C(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 485.10454189g/mol
• Monoisotopic Mass: 485.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 146Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid

Chemical Compound: 2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic Acid (CAS No. 2172062-28-9)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid, with CAS number 2172062-28-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and an amidobenzoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiazole ring imparts unique electronic properties to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it may possess bioactive properties, making it a candidate for further investigation in therapeutic applications. The amidobenzoic acid moiety is particularly interesting as it can serve as a scaffold for various functional groups, potentially enhancing its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the Fmoc group and the subsequent coupling reactions to assemble the entire molecule. Researchers have reported optimized synthetic routes that minimize side reactions and improve overall efficiency.

In terms of applications, this compound has been explored in various contexts. For instance, its Fmoc group makes it a valuable reagent in peptide synthesis, where it can be used to protect amino groups during the assembly of complex peptide sequences. Additionally, the thiazole ring contributes to the molecule's stability and reactivity, making it suitable for use in medicinal chemistry research.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in different biological systems. These studies have provided insights into its potential interactions with target proteins and enzymes, paving the way for future experimental validation.

The environmental impact of this compound is another area of interest. Given its complex structure and potential use in pharmaceuticals, understanding its biodegradation pathways and toxicity profile is crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid (CAS No. 2172062-28-9) represents a promising molecule with diverse applications in organic chemistry and pharmacology. Ongoing research continues to unlock its full potential, offering new opportunities for innovation in drug development and related fields.